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Compound of Interest

Compound Name: 2-Ethoxybenzyl alcohol

Cat. No.: B3021173

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethoxybenzyl alcohol, identified by CAS number 71672-75-8, is a substituted aromatic
alcohol. This document provides a comprehensive overview of its chemical and physical
properties, synthesis, and applications, with a particular focus on its role as a chemical
intermediate in organic synthesis. While primarily utilized as a building block for more complex
molecules, its potential biological activities, though not extensively documented, are also
considered. Safety and handling information based on available data is provided to ensure its
proper use in a laboratory setting.

Chemical and Physical Properties

2-Ethoxybenzyl alcohol is a colorless to pale yellow liquid at room temperature. Its
fundamental properties are summarized in the table below, compiled from various chemical
suppliers and databases.
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Property Value References
Molecular Formula CoH1202 [1]

Molecular Weight 152.19 g/mol [1]
Appearance Colorless to pale yellow liquid

Boiling Point 265 °C [2]

Density 1.074 g/mL [2]
Refractive Index 1.532 [2]

Sparingly soluble in water,
Solubility soluble in common organic [3]

solvents like ethanol and ether.

CAS Number 71672-75-8

IUPAC Name (2-ethoxyphenyl)methanol [1]

o-Ethoxybenzyl alcohol,
Synonyms [1]
Benzenemethanol, 2-ethoxy-

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Ethoxybenzyl
alcohol.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/51381
https://pubchemlite.lcsb.uni.lu/e/compound/51381
https://stenutz.eu/chem/solv6%20(2).php?name=2-ethoxybenzyl+alcohol
https://stenutz.eu/chem/solv6%20(2).php?name=2-ethoxybenzyl+alcohol
https://stenutz.eu/chem/solv6%20(2).php?name=2-ethoxybenzyl+alcohol
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-profile-of-2-methoxybenzyl-alcohol-properties-and-applications-for-industry-rj
https://pubchemlite.lcsb.uni.lu/e/compound/51381
https://pubchemlite.lcsb.uni.lu/e/compound/51381
https://www.benchchem.com/product/b3021173?utm_src=pdf-body
https://www.benchchem.com/product/b3021173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Data Summary

Data for the structurally similar 4-ethoxybenzyl

alcohol shows characteristic peaks for ethoxy
1H NMR _ _

protons (triplet and quartet), aromatic protons,

and the benzylic CHz and OH protons.

Expected signals include those for the ethoxy

group carbons, the aromatic ring carbons (with
13C NMR L _ .

distinct shifts due to the substituents), and the

benzylic carbon.

Expected to show a broad O-H stretching band

characteristic of alcohols, C-H stretching bands
IR Spectroscopy for the aromatic and aliphatic protons, C-O

stretching bands, and aromatic C=C bending

vibrations.

The mass spectrum would show the molecular
M Spect . ion peak and characteristic fragmentation
ass Spectrometry o
patterns of a benzyl alcohol derivative.

Predicted m/z for [M+H]* is 153.09100.[1]

Synthesis

While specific, detailed experimental protocols for the synthesis of 2-Ethoxybenzyl alcohol
are not readily available in peer-reviewed literature, a common synthetic route would involve
the reduction of 2-ethoxybenzaldehyde or a derivative of 2-ethoxybenzoic acid.[4]

A plausible synthetic pathway is the reduction of 2-ethoxybenzaldehyde.

Experimental Workflow: Reduction of 2-
Ethoxybenzaldehyde
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A potential workflow for the synthesis of 2-Ethoxybenzyl alcohol.
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Uses in Research and Drug Development

2-Ethoxybenzyl alcohol primarily serves as a versatile intermediate in organic synthesis. Its
utility is rooted in the reactivity of its primary alcohol functional group, which can undergo
various transformations such as oxidation, esterification, and etherification.[3]

Intermediate in Chemical Synthesis

One of the key applications of 2-Ethoxybenzyl alcohol is its role as a precursor in the
synthesis of 2-ethoxybenzaldehyde.[5] This aldehyde is a valuable building block for various
pharmaceuticals, fragrances, and dyes.[6] The conversion of the alcohol to the aldehyde can
be achieved through controlled oxidation.

Logical Relationship: Synthesis of 2-
Ethoxybenzaldehyde

Oxidation

[Z-Ethoxybenzyl alcohol

2-Ethoxybenzaldehyde]
»

Oxidizing Agent Y~
(e.g., PCC, Swern Oxidation)

Click to download full resolution via product page

Oxidation of 2-Ethoxybenzyl alcohol to 2-ethoxybenzaldehyde.

While patent literature suggests the use of alkoxy benzyl alcohols as intermediates in the
synthesis of various compounds, including agrochemicals and pharmaceuticals, a direct and
explicit link of 2-ethoxybenzyl alcohol to a specific commercial drug is not prominently
documented in the readily available scientific literature.[7][8]

Biological Activity and Mechanism of Action

There is currently no significant scientific literature that describes a specific biological activity or
mechanism of action for 2-Ethoxybenzyl alcohol itself. Its primary role appears to be that of a
synthetic intermediate, where its structure is incorporated into a larger, biologically active
molecule.
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Studies on structurally similar compounds, such as 4-methoxybenzyl alcohol, have explored
potential neuroprotective effects.[9] Additionally, other related benzoic acid derivatives have
been investigated for their antioxidant properties.[10] However, it is crucial to note that these
findings cannot be directly extrapolated to 2-Ethoxybenzyl alcohol without dedicated
biological studies.

Given the lack of information on its direct biological targets and signaling pathways, a
corresponding diagram cannot be generated at this time. The scientific community's
understanding of this molecule is currently limited to its chemical properties and synthetic
applications.

Safety and Handling

Based on available Safety Data Sheets (SDS), 2-Ethoxybenzyl alcohol is considered
hazardous.[11]

o GHS Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye
irritation. May cause respiratory irritation.[11]

e Precautionary Measures: It is recommended to handle this chemical in a well-ventilated
area, using appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[11] Avoid inhalation of vapors and contact with skin and eyes.[11]

» Storage: Store in a cool, dry place in a tightly sealed container.[11]

For detailed safety information, always refer to the latest Safety Data Sheet provided by the
supplier.

Conclusion

2-Ethoxybenzyl alcohol (CAS 71672-75-8) is a valuable chemical intermediate with well-
defined physicochemical properties. Its primary utility lies in its application as a building block in
organic synthesis, particularly for the preparation of 2-ethoxybenzaldehyde and potentially
other more complex molecules. While the broader class of alkoxy benzyl alcohols has found
applications in the pharmaceutical and agrochemical industries, the specific role of 2-
ethoxybenzyl alcohol in the synthesis of marketed drugs is not extensively documented.
There is currently no substantial evidence to suggest that 2-Ethoxybenzyl alcohol possesses
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inherent biological activity. Therefore, its value to researchers and drug development
professionals is primarily as a versatile synthetic precursor. Standard laboratory safety
precautions should be observed when handling this compound. Further research is needed to
explore its potential applications and any latent biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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